5-Bromo-6-ethylpyridin-2-amine

• IUPAC Name: 5-bromo-6-ethylpyridin-2-amine
• InChI: InChI=1S/C7H9BrN2/c1-2-6-5(8)3-4-7(9)10-6/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key: SYFQQSLPNGTEMV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=N1)N)Br
• Molecular Formula: C7H9BrN2
• DSSTOX Substance ID: DTXSID90617222
• Molecular Weight: 201.06 g/mol
• CAS RN: 848360-99-6

Description

5-Bromo-6-ethylpyridin-2-amine is a chemical compound with the molecular formula C7H9BrN2. It has a molecular weight of 201.06376.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are influenced by factors such as feedstock choice, pyrolysis temperature, and pyrolysis type. Amines, like this compound, are known to act as weak organic bases.

Scientific Research Applications

• Catalysis and Ligand Development :

  • 5-Bromo-6-ethylpyridin-2-amine is used in copper-catalyzed amination reactions. For instance, Bromopyridine 4 was converted into aminopyridine 5 under copper(I) oxide catalysis, demonstrating low catalyst loading and mild reaction conditions (Lang et al., 2001).
  • The compound is involved in the synthesis of flexible polydentate ligands for potential use in coordination chemistry. Its utility extends to the synthesis of an ethylenediamine platform with potential for linking to other molecules (Charbonnière et al., 2002).

• Organic Synthesis and Reaction Studies :

  • It plays a role in selective amination reactions, such as the transformation of 5-bromo-2-chloropyridine to 5-amino-2-chloropyridine using a palladium-xantphos complex, highlighting its relevance in organic synthesis (Ji et al., 2003).
  • The amination of bromo-derivatives of pyridine, potentially involving pyridyne intermediates, has been studied with this compound. This research contributes to understanding reaction mechanisms in organic chemistry (Pieterse & Hertog, 2010).

• Material Science and Ligand Applications :

  • In material science, it's used in the synthesis of amino-bridged bipyridine ligands for lanthanide coordination, showing potential applications in luminescent materials (Mameri et al., 2003).
  • Sterically demanding iminopyridine ligands have been prepared using this compound, demonstrating its utility in the development of complex ligands for metal coordination and potential applications in catalysis (Irrgang et al., 2007).

• Pharmaceutical and Chemical Development :

  • The compound is used in the synthesis of novel pyridine-based derivatives for potential pharmaceutical applications. These derivatives have been evaluated for their biological activities, highlighting the compound's relevance in drug development (Ahmad et al., 2017).

Safety and Hazards

While specific safety data for 5-Bromo-6-ethylpyridin-2-amine is not available, similar compounds are known to be highly flammable liquids and vapors. Precautions should be taken to keep the compound away from heat, sparks, open flames, and hot surfaces.

Future Directions

The future directions in the study of compounds like 5-Bromo-6-ethylpyridin-2-amine could involve the use of artificial intelligence in predicting protein–ligand interactions and the application of directed evolution methodologies.

Synthesis routes and methods I

Procedure details

2-Amino-6-ethylpyridine (3.0 g, 24.6 mmol) was dissolved in chloroform (25 mL) and cooled to 0° C. NBS (4.4 g, 24.6 mmol) was added portion-wise over 30 min and the mixture was stirred for 30 min at 0° C. The solvent was removed in vacuo and the residue was slurried with EtOAc (8 mL). The resultant solids were removed by filtration through a pad of diatomaceous earth and filtrate was concentrated in vacuo. The residue was purified by silica gel chromatography (EtOAc/hexanes) to afford 5-bromo-6-ethylpyridin-2-amine (3.83 g, 78%) as a white solid. 1H NMR (400 MHz, DMSO-d6): δ 7.42 (d, J=8.6 Hz, 1H), 6.20 (d, J=8.7 Hz, 1H), 6.03 (s, 2H), 2.60 (q, J=7.5 Hz, 2H), 1.10 (t, J=7.5 Hz, 3H); MS (ESI) m/z: 201.0/203.0 (M+H+).

Synthesis routes and methods II

Procedure details

A 0° C. solution of 6-ethylpyridin-2-amine (3.37 g, 27.6 mmol) in CHCl3 (30 mL) was treated portion-wise with NBS (4.91 g, 27.6 mmol) over 30 min, stirred for 45 min, then concentrated to dryness. The residue was treated with EtOAc (8 mL), filtered to remove solids and purified via silica gel chromatography (EtOAc/Hex) to afford 5-bromo-6-ethylpyridin-2-amine (3.79 g, 68%). 1H NMR (400 MHz, DMSO-d6): δ 7.43 (d, J=8.6 Hz, 1 H), 6.21 (d, J=8.7 Hz, 1 H), 6.03 (s, 2 H), 2.61 (q, J=7.5 Hz, 2 H), 1.11 (t, J=7.5 Hz, 3 H);